Cas no 2066-88-8 (3-(Formylmethyl)glutarimide)

• Product Name: 3-(Formylmethyl)glutarimide
• CAS No: 2066-88-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 910239
• PubChem ID: 348179
• Update Time: 2025-10-29

3-(Formylmethyl)glutarimide Chemical and Physical Properties

Names and Identifiers

• 3-(Formylmethyl)glutarimide
• 2-(2,6-dioxopiperidin-4-yl)acetaldehyde
• (2,6-Dioxo-[4]piperidyl)-acetaldehyd
• (2,6-dioxo-[4]piperidyl)-acetaldehyde
• (2,6-dioxo-piperidin-4-yl)-acetaldehyde
• 2-(2,6-dioxo-4-piperidyl)acetaldehyde
• 2,6-Dioxo-4-piperidineacetaldehyde
• 4-(2-0xoethyl)-2,6-piperidinedione
• 4-(2-Oxoethyl)-2,6-piperidinedione
• glutarimide acetaldehyde
• DTXSID20324639
• (2,6-Dioxopiperidin-4-yl)acetaldehyde
• DB-251980
• 4-Piperidineacetaldehyde, 2,6-dioxo-
• starbld0001217
• SCHEMBL681455
• NSC-407340
• NSC407340
• 2066-88-8
• CAA06688
• CMLDBU00003466

• Inchi： 1S/C7H9NO3/c9-2-1-5-3-6(10)8-7(11)4-5/h2,5H,1,3-4H2,(H,8,10,11)
• InChI Key： SOWWVOYATZCGMM-UHFFFAOYSA-N
• SMILES： O=C1CC(CC=O)CC(N1)=O

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24000
• LogP: -0.04300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 3-(Formylmethyl)glutarimide

3-(Formylmethyl)glutarimide (CAS No. 2066-88-8): Properties, Applications, and Research Insights

3-(Formylmethyl)glutarimide (CAS No. 2066-88-8) is a specialized organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound, also known as N-(formylmethyl)glutarimide, belongs to the class of glutarimide derivatives, which are known for their versatile chemical properties and potential uses in pharmaceuticals, agrochemicals, and material science.

The molecular formula of 3-(Formylmethyl)glutarimide is C₇H₉NO₃, and it features a formylmethyl group attached to the glutarimide ring. This structural feature contributes to its reactivity and functionality, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly exploring its applications due to its potential in drug development and specialty chemicals.

One of the key areas of interest for 3-(Formylmethyl)glutarimide is its role in pharmaceutical research. Glutarimide derivatives, including this compound, have been studied for their biological activities, such as enzyme inhibition and antimicrobial properties. For instance, compounds with similar structures have shown promise in targeting specific enzymes involved in metabolic pathways, which could lead to the development of novel therapeutics.

In addition to its pharmaceutical potential, 3-(Formylmethyl)glutarimide is also explored in agrochemical applications. Its chemical properties make it a candidate for developing new pesticides or plant growth regulators. The compound's ability to interact with biological systems at the molecular level opens doors for innovative solutions in sustainable agriculture.

The synthesis of 3-(Formylmethyl)glutarimide typically involves multi-step organic reactions, including the condensation of appropriate precursors and subsequent functional group transformations. Researchers often optimize these processes to improve yield and purity, which are critical for industrial-scale production. Advanced techniques like green chemistry and catalytic methods are being applied to make the synthesis more efficient and environmentally friendly.

From a market perspective, the demand for specialized intermediates like 3-(Formylmethyl)glutarimide is growing, driven by the expanding pharmaceutical and agrochemical sectors. Companies are investing in research to discover new applications and improve production methods, ensuring a steady supply for high-value industries. The compound's niche market status also makes it a subject of interest for investors and stakeholders in the chemical industry.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have enabled better characterization of 3-(Formylmethyl)glutarimide and its derivatives. These tools help researchers understand its behavior under different conditions, paving the way for tailored applications. Additionally, computational chemistry and molecular modeling are being used to predict its interactions with other molecules, further expanding its utility.

For those searching for "3-(Formylmethyl)glutarimide uses" or "CAS 2066-88-8 applications," it's important to note that this compound is primarily used in research and development settings. Its potential in drug discovery and specialty chemicals makes it a valuable asset for laboratories and industries focused on innovation. As more studies are published, its applications are likely to diversify.

Environmental and safety considerations are also critical when working with 3-(Formylmethyl)glutarimide. Proper handling, storage, and disposal protocols must be followed to ensure safe usage. Regulatory guidelines, such as those from the EPA and REACH, provide frameworks for its responsible management in industrial and research environments.

In conclusion, 3-(Formylmethyl)glutarimide (CAS No. 2066-88-8) is a compound with significant potential across multiple fields. Its unique structure and reactivity make it a subject of ongoing research, particularly in pharmaceuticals and agrochemicals. As scientific understanding and technological capabilities advance, the applications of this compound are expected to grow, offering new opportunities for innovation and commercialization.